Cas no 831170-98-0 (Benzene, 4-[(1-ethyl-2-propenyl)oxy]-1,2-dimethoxy-)

Benzene, 4-[(1-ethyl-2-propenyl)oxy]-1,2-dimethoxy- structure
831170-98-0 structure
Product name:Benzene, 4-[(1-ethyl-2-propenyl)oxy]-1,2-dimethoxy-
CAS No:831170-98-0
MF:C13H18O3
MW:222.280224323273
CID:678242
PubChem ID:71416368

Benzene, 4-[(1-ethyl-2-propenyl)oxy]-1,2-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 4-[(1-ethyl-2-propenyl)oxy]-1,2-dimethoxy-
    • 1,2-dimethoxy-4-pent-1-en-3-yloxybenzene
    • 1,2-Dimethoxy-4-[(pent-1-en-3-yl)oxy]benzene
    • DTXSID30835761
    • 831170-98-0
    • Inchi: InChI=1S/C13H18O3/c1-5-10(6-2)16-11-7-8-12(14-3)13(9-11)15-4/h5,7-10H,1,6H2,2-4H3
    • InChI Key: KEJXDAPLRVSRNJ-UHFFFAOYSA-N
    • SMILES: CCC(C=C)OC1=CC(=C(C=C1)OC)OC

Computed Properties

  • Exact Mass: 222.125594432g/mol
  • Monoisotopic Mass: 222.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.7Ų
  • XLogP3: 3.4

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